2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid

• IUPAC Name: 2-(3-hydroxypropyl)-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c14-5-1-2-10-12-8-4-3-7(11(15)16)6-9(8)13-10/h3-4,6,14H,1-2,5H2,(H,12,13)(H,15,16)
• InChI Key: DRRLWQSRZYWEAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)NC(=N2)CCCO
• Molecular Formula: C11H12N2O3
• DSSTOX Substance ID: DTXSID30389315
• Molecular Weight: 220.22 g/mol
• CAS RN: 313955-38-3

Description

2-(3-Hydroxy-propyl)-1H-benzoimidazole-5-carboxylic acid (HPBCA), also known as 2-hydroxypropylbenzoimidazole-5-carboxylic acid, is a compound found in a variety of natural sources and has been studied for its potential applications in scientific research. HPBCA is a carboxylic acid with a molecular weight of 222.24 g/mol and a melting point of 141-144 °C. It is a colorless to light yellow crystalline powder with a slightly bitter taste. HPBCA is soluble in water, ethanol, and methanol, and insoluble in ether, chloroform, and benzene.

Scientific Research Applications

Synthesis and Structural Studies

• Zeolite-like Metal–Organic Frameworks : A study demonstrated the use of mixed benzimidazole carboxylic acid ligands for synthesizing zeolite-like metal–organic frameworks. These frameworks showed high chemical stability and CO2 uptake capacity, indicating potential applications in gas storage and separation technologies (Tang et al., 2017).

• Luminescence Properties of CdII Complexes : Research on Cd(II) complexes with benzimidazole carboxylic acids as ligands revealed interesting structures and luminescence properties, suggesting their utility in materials science for the development of luminescent materials (Wu et al., 2014).

Biological and Pharmacological Applications

• Antihypertensive Activity : A study on the synthesis and biological evaluation of benzimidazole derivatives showed potent antihypertensive effects, highlighting the therapeutic potential of these compounds in cardiovascular disease management (Sharma et al., 2010).

• Antimicrobial Activity : Research into benzimidazole derivatives attached to amino acids and sulfamoyl/pyrrole analogues demonstrated significant antimicrobial activity against a variety of bacteria and fungi, indicating their potential as antimicrobial agents (El-Meguid, 2014).

Material Science Applications

• Chemosensors : A study explored the photophysical properties of benzimidazole-based Schiff base probes, finding that they could selectively sense Cu2+ ions, suggesting applications in environmental monitoring and analytical chemistry (Bag et al., 2023).